Cas no 2171187-76-9 ((3R)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid)

(3R)-3-{2-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid is a specialized Fmoc-protected amino acid derivative, primarily utilized in peptide synthesis. Its key advantages include the presence of the Fmoc group, which offers selective deprotection under mild basic conditions, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols. The (R)-configuration at the 3-position provides stereochemical control, making it valuable for constructing chiral peptides. The phenylacetamido side chain enhances structural diversity, enabling tailored modifications in peptide design. This compound is particularly useful in medicinal chemistry and biochemical research, where precise control over peptide sequences and functional group incorporation is critical. Its stability and solubility in common organic solvents further facilitate its application in automated synthesis systems.
(3R)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid structure
2171187-76-9 structure
Product Name:(3R)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid
CAS No:2171187-76-9
MF:C27H26N2O5
MW:458.505747318268
CID:6518449
PubChem ID:165563800
Update Time:2025-09-27

(3R)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid
    • (3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}butanoic acid
    • EN300-1548738
    • 2171187-76-9
    • Inchi: 1S/C27H26N2O5/c1-17(14-26(31)32)28-25(30)15-18-10-12-19(13-11-18)29-27(33)34-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-13,17,24H,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17-/m1/s1
    • InChI Key: LJWWVJDALUQIAA-QGZVFWFLSA-N
    • SMILES: O(C(NC1C=CC(=CC=1)CC(N[C@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 458.18417193g/mol
  • Monoisotopic Mass: 458.18417193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 698
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 105Ų

(3R)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid Pricemore >>

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(3R)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid Related Literature

Additional information on (3R)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid

Introduction to (3R)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic Acid (CAS No. 2171187-76-9)

(3R)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171187-76-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this compound, featuring a complex amino acid derivative, positions it as a potential candidate for various therapeutic applications.

The molecular framework of (3R)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group enhances its stability and reactivity, making it suitable for further chemical modifications. Additionally, the amino and carboxylic acid functionalities provide opportunities for interactions with biological targets, such as enzymes and receptors.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of (3R)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid make it an attractive scaffold for designing molecules with enhanced pharmacological properties. For instance, the chiral center at the third position adds a layer of specificity, which is crucial for achieving high selectivity in drug design.

One of the most compelling aspects of this compound is its potential in the field of oncology. Current research suggests that molecules with similar structural motifs may interfere with critical signaling pathways involved in cancer cell proliferation. The fluorenylmethoxycarbonyl group, in particular, has been shown to enhance the bioavailability and metabolic stability of drug candidates, which is essential for their clinical efficacy.

The synthesis of (3R)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the careful manipulation of various functional groups, ensuring regioselectivity and stereochemical control. Advances in synthetic methodologies have enabled researchers to produce this compound with high yield and purity, facilitating further biological evaluation.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. The detailed understanding of the three-dimensional structure of (3R)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid, obtained through techniques such as X-ray crystallography and NMR spectroscopy, has provided valuable insights into its interactions with biological targets. This information is crucial for optimizing the compound's pharmacokinetic profile and therapeutic potential.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit inhibitory activity against certain enzymes implicated in disease pathogenesis. For example, studies have indicated that derivatives of this class may target proteases involved in inflammation and tumor growth. Such findings underscore the importance of continued research to fully elucidate the therapeutic potential of (3R)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid.

In conclusion, (3R)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid (CAS No. 2171187-76-9) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing molecule for designing novel therapeutics. As research progresses, additional insights into its mechanism of action and therapeutic efficacy are expected to emerge, paving the way for new treatment strategies.

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